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Compound of Interest

Compound Name:
2-

(Diphenylphosphino)benzaldehyde

Cat. No.: B1302527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-
(Diphenylphosphino)benzaldehyde, an organophosphorus compound with significant

applications in catalysis and organic synthesis. Its unique bifunctional nature, featuring both a

diphenylphosphino group and a benzaldehyde moiety, makes it a versatile ligand and synthetic

intermediate.

Core Chemical and Physical Properties
2-(Diphenylphosphino)benzaldehyde is a yellow solid that is soluble in common organic

solvents.[1] Its dual functionality allows for diverse reactivity, including coordination to transition

metals via the phosphine group and nucleophilic additions at the aldehyde.[2] This structure is

pivotal to its role in coordination chemistry and catalysis.[2][3]

Table 1: Physical and Chemical Properties
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Property Value References

CAS Number 50777-76-9 [1][2][4][5]

Molecular Formula C₁₉H₁₅OP [1][4][6]

Molecular Weight 290.30 g/mol [4][5][6]

Appearance White to yellow powder/solid [1][2][7]

Melting Point 112-119 °C [1][5][6][8]

Solubility
Soluble in common organic

solvents
[1][2]

SMILES
O=Cc1ccccc1P(c2ccccc2)c3cc

ccc3
[5][8][9]

InChI Key
DRCPJRZHAJMWOU-

UHFFFAOYSA-N
[1][2][5][8]

Safety and Handling
2-(Diphenylphosphino)benzaldehyde is classified as an irritant. Standard laboratory safety

protocols should be followed, including the use of personal protective equipment.

Table 2: GHS Safety Information
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Category Information References

Pictogram GHS07 (Exclamation mark) [1]

Signal Word Warning [1][5][8]

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1][5][8]

Precautionary Statements

P261, P264, P280,

P302+P352, P304+P340,

P305+P351+P338

[1][5][8]

Personal Protective Equipment
Dust mask (type N95), eye

shields, gloves
[5][8]

Storage Class Code 11 (Combustible Solids) [5][8]

Experimental Protocols and Reactivity
Synthesis Protocol
The first reported synthesis of 2-(Diphenylphosphino)benzaldehyde involves a Grignard

reaction.[1] The general steps are outlined below.

Experimental Workflow: Synthesis of 2-(Diphenylphosphino)benzaldehyde
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Step 1: Protection
Step 2: Grignard Formation

Step 3: Phosphination

Step 4: Deprotection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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